Cas no 910473-67-5 (4-Cyclopropyl-1,2,3-thiadiazole-5-carbonitrile)

• Product Name: 4-Cyclopropyl-1,2,3-thiadiazole-5-carbonitrile
• CAS No: 910473-67-5
• MF: C₆H₅N₃S
• MW: 151.188998937607
• CID: 4820309
• Update Time: 2026-02-27

4-Cyclopropyl-1,2,3-thiadiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1,2,3-thiadiazole-5-carbonitrile
• 4-cyclopropylthiadiazole-5-carbonitrile
• 4-Cyclopropyl-1,2,3-thiadiazole-5-carbonitrile

• Inchi： 1S/C6H5N3S/c7-3-5-6(4-1-2-4)8-9-10-5/h4H,1-2H2
• InChI Key： ADFXKUDGBOAEBM-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C2CC2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8

Additional information on 4-Cyclopropyl-1,2,3-thiadiazole-5-carbonitrile

Exploring the Potential of 4-Cyclopropyl-1,2,3-thiadiazole-5-carbonitrile: A Comprehensive Overview

The compound with CAS No 910473-67-5, known as 4-Cyclopropyl-1,2,3-thiadiazole-5-carbonitrile, has recently garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and promising biological activities. This article delves into the latest research findings and applications of this compound, providing a comprehensive understanding of its potential in drug discovery and material science.

Chemical Structure and Synthesis

The molecular structure of 4-Cyclopropyl-1,2,3-thiadiazole-5-carbonitrile is characterized by a thiadiazole ring fused with a cyclopropyl group and a cyano substituent. The thiadiazole moiety is a five-membered heterocyclic ring containing two nitrogen atoms and one sulfur atom, which contributes to its stability and reactivity. The cyclopropyl group introduces strain and unique electronic properties, while the cyano group enhances polarity and hydrogen bonding capabilities.

Recent studies have optimized the synthesis of this compound through various routes, including cyclization reactions and coupling methods. These advancements have not only improved yield but also facilitated access to structurally related analogs for further exploration.

Pharmacological Activity and Applications

4-Cyclopropyl-1,2,3-thiadiazole-5-carbonitrile has demonstrated remarkable biological activity in several assays. Preclinical studies indicate potent anti-inflammatory effects through inhibition of key enzymes involved in inflammatory pathways. Additionally, this compound has shown promise as an anticancer agent by selectively targeting cancer cells while sparing normal cells.

In material science, the compound's electronic properties make it a candidate for advanced materials such as semiconductors and sensors. Recent research highlights its potential in organic electronics due to its ability to modulate electrical conductivity under specific conditions.

Recent Research Developments

A groundbreaking study published in 2023 explored the use of 4-Cyclopropyl-1,2,3-thiadiazole-5-carbonitrile in developing novel drug delivery systems. Researchers found that its structural features enable efficient encapsulation of therapeutic agents within nanocarriers, enhancing drug stability and bioavailability.

In another significant advancement, computational modeling revealed that this compound exhibits strong binding affinity towards several therapeutic targets associated with neurodegenerative diseases. This insight is paving the way for further investigations into its potential role in treating conditions like Alzheimer's disease.

Future Prospects

The future of 4-Cyclopropyl-1,2,3-thiadiazole-5-carbonitrile looks promising as researchers continue to uncover its multifaceted applications. Collaborative efforts between academia and industry are expected to accelerate its transition from laboratory studies to clinical trials.

Additionally, ongoing research aims to explore the environmental impact of this compound during its synthesis and application phases. Sustainable practices are being integrated into production processes to minimize ecological footprint while maintaining high-quality standards.